![molecular formula C9H9ClO6S B1623182 5-Chlorosulphonyl-2,3-dimethoxybenzoic acid CAS No. 74651-62-0](/img/structure/B1623182.png)
5-Chlorosulphonyl-2,3-dimethoxybenzoic acid
Overview
Description
5-Chlorosulphonyl-2,3-dimethoxybenzoic acid is a chemical compound with the molecular formula C9H9ClO6S and a molecular weight of 280.69 . It is used in various areas of research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9ClO6S/c1-15-7-4-5(17(10,13)14)3-6(9(11)12)8(7)16-2/h3-4H,1-2H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a predicted melting point of 173.29°C and a predicted boiling point of approximately 462.9°C at 760 mmHg . The compound has a predicted density of approximately 1.5 g/cm^3 and a predicted refractive index of n 20D 1.55 .Scientific Research Applications
Synthesis and Medicinal Applications
Synthetic Pathways and Analgesic Activities : Research has explored synthetic pathways involving dimethoxybenzofuran derivatives, leading to compounds with significant anti-inflammatory, analgesic, and anticonvulsant activities (El-Sawy et al., 2014). These pathways highlight the potential of similar chemical structures, like 5-Chlorosulphonyl-2,3-dimethoxybenzoic acid, for the development of pharmaceutical agents.
Antiviral and Antimicrobial Applications : Another study utilized dimethoxybenzoic acid derivatives to create compounds showing antiviral activity against tobacco mosaic virus (Naidu et al., 2012). This suggests the possibility of this compound derivatives being explored for antiviral applications.
Chemical Properties and Reactions
Drug Dosing Devices : A study on the creation of photolabile conjugates for controlled drug release (McCoy et al., 2007) indicates the broader applicability of similar chemical structures in developing advanced drug delivery systems. The chemical reactivity inherent in compounds like this compound could be utilized in designing molecule-scale dosing devices.
Antioxidant Properties : The evaluation of antioxidant properties in various compounds (Magalhães et al., 2008) underscores the potential for this compound derivatives to be investigated for their antioxidant capacities, benefiting health and wellness products.
Industrial and Environmental Applications
Chemical Synthesis and Material Science : The development of new materials and chemicals through the synthesis of dimethoxyphthalic anhydride and related compounds (Zuliang, 2007) highlights the role that similar compounds like this compound could play in material science and industrial chemistry.
Environmental Remediation : Studies on the chlorination of aromatic groups in fulvic acid (Niedan et al., 2000) suggest that chemical derivatives of this compound may have applications in environmental remediation and water treatment processes.
Safety and Hazards
The safety data sheet for a similar compound, 2,5-Dimethoxybenzoic acid, suggests that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of soap and water . If swallowed, it is recommended to rinse the mouth and seek medical attention .
properties
IUPAC Name |
5-chlorosulfonyl-2,3-dimethoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO6S/c1-15-7-4-5(17(10,13)14)3-6(9(11)12)8(7)16-2/h3-4H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWHADRKVBHEANG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)C(=O)O)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO6S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90996165 | |
Record name | 5-(Chlorosulfonyl)-2,3-dimethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90996165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74651-62-0 | |
Record name | 5-(Chlorosulfonyl)-2,3-dimethoxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74651-62-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chlorosulphonyl-2,3-dimethoxybenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074651620 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-(Chlorosulfonyl)-2,3-dimethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90996165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chlorosulphonyl-2,3-dimethoxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.070.837 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.